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Compound of Interest

Compound Name: Fluorene-D10

Cat. No.: B146254 Get Quote

This guide provides an in-depth overview of Fluorene-D10, a deuterated polycyclic aromatic

hydrocarbon (PAH). It is tailored for researchers, scientists, and drug development

professionals who utilize stable isotope-labeled compounds in quantitative analysis. This

document covers the compound's core properties, commercial availability, and its principal

application as an internal standard in analytical methodologies.

Fluorene-D10 is the deuterated analog of Fluorene (CAS 86-73-7). The "D10" designation

signifies that all ten hydrogen atoms on the parent molecule have been replaced with

deuterium, a stable isotope of hydrogen.[1] This isotopic substitution makes it an ideal internal

standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance

(NMR) spectroscopy, as it is chemically similar to the analyte but has a distinct, higher mass.[1]

[2][3]

Physicochemical Properties
The fundamental properties of Fluorene-D10 are summarized below. This data is essential for

method development, solution preparation, and safety considerations.
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Property Value

CAS Number 81103-79-9[4]

Molecular Formula C₁₃D₁₀

Molecular Weight 176.28 g/mol

IUPAC Name 1,2,3,4,5,6,7,8,9,9-decadeuteriofluorene

Appearance White to colorless solid

Melting Point 115-118 °C

Synonyms
Perdeuterofluorene, 9H-Fluorene-

1,2,3,4,5,6,7,8,9,9-d10

Commercial Suppliers
Fluorene-D10 is available from various chemical suppliers, typically as a neat solid or in

solution. Purity, often expressed as atom % D, is a critical specification.

Supplier Product Format Typical Purity

Sigma-Aldrich (Merck) Neat Solid ≥98 atom % D

LGC Standards Neat Solid / Solution ≥98 atom % D

Santa Cruz Biotechnology Solid Not Specified

MedChemExpress Neat Solid ≥98 atom % D

CymitQuimica Neat Solid / Solution 98 atom % D

Chiron Neat Solid High Purity

Clearsynth Labs Limited Solid Not Specified

Note:Availability, packaging, and specifications are subject to change. Please consult the

specific supplier's documentation.
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Core Application: Internal Standard in Quantitative
Analysis
The primary role of Fluorene-D10 is to serve as an internal standard (IS) for the accurate

quantification of Fluorene and other PAHs in complex matrices, such as environmental samples

(water, soil) or biological fluids. It is not used in drug development for its biological activity, and

therefore, discussions of signaling pathways are not applicable to this compound. Its utility is

based on its chemical and physical properties.

The principle of using an internal standard is to correct for the loss of analyte during sample

preparation and for variations in instrument response. A known amount of the IS (Fluorene-
D10) is added to every sample, calibrator, and quality control sample. The analyte's

concentration is then determined by comparing the ratio of the analyte's response to the IS's

response against a calibration curve.

Below is a diagram illustrating the logical relationship in quantification using an internal

standard.
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Principle of Internal Standard Quantification.

Experimental Protocol: Quantification of Fluorene in
Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b146254?utm_src=pdf-body
https://www.benchchem.com/product/b146254?utm_src=pdf-body
https://www.benchchem.com/product/b146254?utm_src=pdf-body
https://www.benchchem.com/product/b146254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section details a representative protocol for using Fluorene-D10 as an internal standard to

quantify Fluorene in a water sample using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

Fluorene-D10 stock solution (e.g., 100 µg/mL in methanol)

Fluorene calibration standard solutions (e.g., 0.1 to 10 µg/mL in methanol)

Solvents: Dichloromethane (DCM), Hexane (HPLC grade)

Anhydrous Sodium Sulfate

Water sample (1 L)

Glassware: Separatory funnel (2 L), concentration tubes, vials

2. Preparation of Working Solutions:

Internal Standard Spiking Solution: Dilute the Fluorene-D10 stock solution to a

concentration of 1 µg/mL in methanol.

Calibration Standards: Prepare a series of calibration standards by spiking appropriate

volumes of the Fluorene calibration stock into clean water or solvent.

3. Sample Preparation and Extraction:

Measure 1 L of the water sample into a 2 L separatory funnel.

Spike the sample with a known amount of the IS spiking solution (e.g., 100 µL of 1 µg/mL

Fluorene-D10 to yield a final concentration of 100 ng/L).

Add 60 mL of DCM to the funnel, seal, and shake vigorously for 2 minutes, venting

periodically.

Allow the layers to separate and drain the lower organic layer into a flask.

Repeat the extraction twice more with fresh 60 mL portions of DCM.
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Combine the three DCM extracts and pass them through a funnel containing anhydrous

sodium sulfate to remove residual water.

Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Transfer the final extract to a GC vial for analysis.

4. GC-MS Analysis:

GC Column: DB-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm

Injection: 1 µL, splitless

Oven Program: 60°C hold for 2 min, ramp to 300°C at 10°C/min, hold for 5 min.

MS Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

Fluorene (Analyte): m/z 166 (quantification), 165 (qualifier)

Fluorene-D10 (IS): m/z 176 (quantification)

5. Data Analysis:

Integrate the peak areas for the quantification ions of Fluorene (m/z 166) and Fluorene-D10
(m/z 176).

Calculate the response ratio (Area of Fluorene / Area of Fluorene-D10) for all calibrators and

samples.

Construct a calibration curve by plotting the response ratio against the concentration of the

calibrators.

Determine the concentration of Fluorene in the sample by interpolating its response ratio

from the calibration curve.

The following diagram outlines this experimental workflow.
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Workflow for Quantification using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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